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Compound of Interest

Compound Name: Otenzepad

Cat. No.: B1677806 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper handling and

disposal of Otenzepad. Otenzepad is a selective and competitive M2 muscarinic acetylcholine

receptor antagonist used in research. Adherence to these procedures is critical for ensuring

laboratory safety and environmental protection.

Chemical and Physical Properties
A summary of key quantitative data for Otenzepad is presented below for easy reference.

Property Value

Molecular Formula C₂₄H₃₁N₅O₂

Molecular Weight 421.54 g/mol

CAS Number 102394-31-0

Solubility in DMSO 25 mg/mL (59.31 mM)

Storage
Store powder at -20°C for up to 3 years. In

solvent, store at -80°C for up to 1 year.
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As a precautionary measure, Otenzepad waste should be handled as potentially hazardous

chemical waste. The following step-by-step guide outlines the recommended disposal

procedures.

Step 1: Waste Segregation and Collection

All disposable materials that have come into contact with Otenzepad, including personal

protective equipment (gloves, lab coats), pipette tips, and empty vials, should be collected in

a designated, clearly labeled hazardous waste container.

Unused or expired Otenzepad, whether in solid form or in solution, must also be disposed of

as hazardous waste. Do not mix with non-hazardous waste.

Step 2: Waste Container Labeling

The hazardous waste container must be labeled with the words "Hazardous Waste," the

name "Otenzepad," and the approximate quantity of the waste.

Ensure the container is kept closed except when adding waste.

Step 3: Storage of Waste

Store the hazardous waste container in a designated, secure area, away from incompatible

materials.

The storage area should be well-ventilated.

Step 4: Final Disposal

Arrange for the collection of the hazardous waste by a licensed environmental disposal

company.

Follow all local, state, and federal regulations for the disposal of chemical waste. Never

dispose of Otenzepad down the drain or in the regular trash.
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Detailed methodologies for common experiments involving Otenzepad are not publicly

available. Researchers should develop and validate their own protocols based on the specific

requirements of their studies, adhering to standard laboratory practices for handling chemical

compounds.

Otenzepad Signaling Pathway
Otenzepad acts as an antagonist to the M2 muscarinic acetylcholine receptor, which is a G

protein-coupled receptor (GPCR). The binding of an agonist to the M2 receptor typically

initiates a signaling cascade that leads to the inhibition of adenylyl cyclase and a subsequent

decrease in intracellular cyclic AMP (cAMP) levels.
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Caption: Otenzepad antagonism of the M2 muscarinic acetylcholine receptor signaling

pathway.

To cite this document: BenchChem. [Otenzepad: Guidelines for Safe Handling and Disposal].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1677806#otenzepad-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b1677806?utm_src=pdf-body
https://www.benchchem.com/product/b1677806?utm_src=pdf-body
https://www.benchchem.com/product/b1677806?utm_src=pdf-body
https://www.benchchem.com/product/b1677806?utm_src=pdf-body-img
https://www.benchchem.com/product/b1677806?utm_src=pdf-body
https://www.benchchem.com/product/b1677806#otenzepad-proper-disposal-procedures
https://www.benchchem.com/product/b1677806#otenzepad-proper-disposal-procedures
https://www.benchchem.com/product/b1677806#otenzepad-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677806?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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